Cas no 1057713-59-3 (2-(2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-(2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1057713-59-3
• MF: C₁₈H₁₆Cl₂N₂O₃S
• MW: 411.302241325378
• CID: 5833689
• PubChem ID: 42899156
• Update Time: 2024-01-16

2-(2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(2-methyl-3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• 2-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• EN300-26616076
• AKOS033509592
• 1057713-59-3
• Z16551189
• 2-(2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C18H16Cl2N2O3S/c1-11-8-9-22(13-4-2-3-5-14(13)26-11)16(23)10-25-18(24)17-12(19)6-7-15(20)21-17/h2-7,11H,8-10H2,1H3
• InChI Key： FXXWQAPARRMAEV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(N1C2C=CC=CC=2SC(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 410.0258689g/mol
• Monoisotopic Mass: 410.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines